Cas no 1251547-83-7 (3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)-1,4-dihydropyridazin-4-one)

• Product Name: 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)-1,4-dihydropyridazin-4-one
• CAS No: 1251547-83-7
• MF: C₁₉H₁₃BrN₄O₂
• MW: 409.236122846603
• CID: 5402444
• Update Time: 2025-08-03

3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)pyridazin-4-one
• 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)-1,4-dihydropyridazin-4-one

• Inchi： 1S/C19H13BrN4O2/c1-12-4-2-7-15(10-12)24-9-8-16(25)17(22-24)19-21-18(23-26-19)13-5-3-6-14(20)11-13/h2-11H,1H3
• InChI Key： LIGWVHGUGNRDAF-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC(Br)=C3)N=2)=NN(C2=CC=CC(C)=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)-1,4-dihydropyridazin-4-one

Professional Introduction to Compound with CAS No 1251547-83-7 and Product Name: 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)-1,4-dihydropyridazin-4-one

The compound with the CAS number 1251547-83-7 and the product name 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)-1,4-dihydropyridazin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework integrates several key pharmacophoric elements, including a 1,4-dihydropyridazine core, a 3-bromophenyl substituent, and an 1,2,4-oxadiazole moiety. These structural components not only contribute to the compound's stability but also enhance its potential for interaction with biological targets.

Recent research has highlighted the importance of 1,4-dihydropyridazine derivatives in medicinal chemistry. These compounds have been extensively studied for their ability to modulate various enzymatic and receptor systems. The presence of the 1,2,4-oxadiazole ring in this molecule further expands its pharmacological profile. Oxadiazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these two heterocyclic systems in the present compound suggests a multifaceted pharmacological action that warrants further investigation.

The 3-bromophenyl group is another critical feature of this compound. Brominated aromatic rings are frequently employed in drug design due to their ability to enhance binding affinity and metabolic stability. In particular, the bromine atom can participate in halogen bonding interactions with biological targets, which can be crucial for achieving high selectivity and efficacy. This feature makes the compound a promising candidate for developing novel therapeutic agents.

Current research trends in pharmaceutical chemistry emphasize the development of small molecules with dual or multiple functionalities. The compound under discussion exhibits a unique combination of structural elements that could potentially allow it to interact with multiple targets simultaneously. This concept aligns well with the growing interest in polypharmacicity as a strategy for treating complex diseases. For instance, studies have shown that compounds capable of modulating both kinase enzymes and transcription factors can exhibit enhanced therapeutic effects.

Moreover, the synthesis of this compound involves sophisticated organic transformations that highlight its synthetic elegance. The preparation method likely involves multi-step reactions, including cyclization and functional group transformations. Such synthetic strategies are essential for constructing complex molecular architectures while maintaining high yields and purity. The ability to efficiently synthesize such intricate molecules is a testament to the advancements in synthetic organic chemistry.

In terms of biological activity, preliminary studies suggest that this compound may exhibit significant potential in several therapeutic areas. For example, its structure resembles known bioactive molecules that have demonstrated efficacy in treating neurological disorders. The dihydropyridazine core is particularly relevant here, as it has been shown to interact with receptors involved in neurotransmitter signaling. Additionally, the oxadiazole moiety could contribute to anti-inflammatory effects by modulating cytokine production.

Another area of interest is the potential application of this compound in oncology research. Brominated aromatic compounds have been widely explored for their antitumor properties. The presence of the 3-bromophenyl group suggests that this molecule could interfere with key pathways involved in cancer cell proliferation and survival. Furthermore, the oxadiazole ring may enhance its ability to inhibit tyrosine kinases, which are often overexpressed in various malignancies.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like this one. Molecular modeling techniques have been used to predict binding affinities and interactions between this compound and potential biological targets. These simulations have provided valuable insights into how structural modifications can optimize pharmacological activity. For instance, computational studies have suggested that minor adjustments to the 1-(3-methylphenyl) moiety could enhance binding affinity without compromising overall efficacy.

Future directions for research on this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level is crucial for developing effective therapeutic strategies. Additionally, preclinical studies are necessary to assess its safety profile and pharmacokinetic properties before moving into human trials.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here exemplifies how integrating different areas of expertise can lead to innovative solutions for unmet medical needs. As research progresses, it is expected that more compounds like this will emerge from similar interdisciplinary efforts.

In conclusion,3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)-1,4-dihydropyridazin-4-one represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its properties and applications will likely yield valuable insights into new treatment modalities across multiple disease areas.